![molecular formula C13H14N2O3 B1385276 [3-(4-Methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-acetic acid CAS No. 1234343-27-1](/img/structure/B1385276.png)
[3-(4-Methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-acetic acid
Overview
Description
The compound contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two adjacent nitrogen atoms. It also has a methoxyphenyl group attached to the pyrazole ring, which could potentially contribute to its reactivity and properties .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through a condensation reaction or a cyclization reaction . The methoxyphenyl group could be introduced through a substitution or addition reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole ring and the methoxyphenyl group. The exact structure would depend on the positions of these groups in the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrazole ring might participate in electrophilic substitution reactions or nucleophilic addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrazole ring might contribute to its polarity, solubility, and reactivity .Scientific Research Applications
Synthesis and Structural Analysis
- A study discussed the synthesis and structure of a related compound, 3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid. X-ray analysis was essential for unambiguous structure determination, highlighting the compound's crystallization properties and the conformational differences between its components (Kumarasinghe, Hruby, & Nichol, 2009).
Antimicrobial Activity
- Another study synthesized a series of compounds, including (3-phenyl-5-(1-phenyl-3-aryl-1H-pyrazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanones, demonstrating their antimicrobial activity. Compounds containing a methoxy group showed high antimicrobial activity (Kumar, Meenakshi, Kumar, & Kumar, 2012).
Crystallographic Properties
- A related compound, 3-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-methoxyphenyl)propenone, was studied for its hydrogen-bonded chains. The crystallographic analysis provided insights into its molecular interactions and stability (Trilleras, Quiroga, Cobo, Low, & Glidewell, 2005).
Catalytic and Synthesis Applications
- Research on [2-Isopropyl-4-(o-methoxyphenyl)tetrahydropyran-4-yl]acetic acid, related to the compound , revealed its utility in synthesizing new amides and 1-acylpyrazole, demonstrating the compound's role in diverse chemical reactions (Arutjunyan, Hakobyan, Hakobyan, Gevorgyan, & Panosyan, 2013).
Nonlinear Optical Properties
- A study focused on 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid revealed its nonlinear optical activity. This suggests potential applications in photonic and optoelectronic devices (Tamer, Dege, Avcı, Atalay, Özer İlhan, & Çadir, 2015).
Mechanism of Action
Target of Action
It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that [3-(4-Methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-acetic acid may also interact with various cellular targets, contributing to its biological activity.
Mode of Action
Similar compounds have been shown to interact with their targets, leading to changes in cellular processes . For instance, some indole derivatives have demonstrated antiviral, anti-inflammatory, and anticancer activities .
Biochemical Pathways
It’s known that similar compounds can influence various biological activities, suggesting that [3-(4-methoxyphenyl)-5-methyl-1h-pyrazol-4-yl]-acetic acid may also affect multiple biochemical pathways .
Pharmacokinetics
Similar compounds have been shown to undergo rapid but incomplete absorption, with an oral bioavailability in the range of 4-23% . These compounds are mainly excreted in the feces, with urinary excretion representing a minor route .
Result of Action
Similar compounds have been shown to have various beneficial effects, such as antidiabetic properties, anticancer activities, and cognitive function improvement .
Safety and Hazards
properties
IUPAC Name |
2-[3-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-8-11(7-12(16)17)13(15-14-8)9-3-5-10(18-2)6-4-9/h3-6H,7H2,1-2H3,(H,14,15)(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCBUEYMQURKJKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C2=CC=C(C=C2)OC)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(4-Methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-acetic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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